Cas no 1396844-97-5 (3-(adamantan-1-yl)-1-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}urea)

• Product Name: 3-(adamantan-1-yl)-1-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}urea
• CAS No: 1396844-97-5
• MF: C₂₃H₃₁N₃O₂
• MW: 381.511145830154
• CID: 5401171
• Update Time: 2025-06-09

3-(adamantan-1-yl)-1-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(1-adamantyl)-3-[4-(2-oxo-2-pyrrolidin-1-ylethyl)phenyl]urea
• 3-(adamantan-1-yl)-1-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}urea

• Inchi： 1S/C23H31N3O2/c27-21(26-7-1-2-8-26)12-16-3-5-20(6-4-16)24-22(28)25-23-13-17-9-18(14-23)11-19(10-17)15-23/h3-6,17-19H,1-2,7-15H2,(H2,24,25,28)
• InChI Key： YTKNCKNHJMNENQ-UHFFFAOYSA-N
• SMILES： N(C12CC3CC(CC(C3)C1)C2)C(NC1=CC=C(CC(=O)N2CCCC2)C=C1)=O

Additional information on 3-(adamantan-1-yl)-1-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}urea

Research Brief on 3-(adamantan-1-yl)-1-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}urea (CAS: 1396844-97-5)

The compound 3-(adamantan-1-yl)-1-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}urea (CAS: 1396844-97-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and biological activities.

Recent studies have highlighted the role of this urea derivative as a modulator of specific biological pathways. The adamantyl group, a well-known pharmacophore, contributes to the compound's ability to interact with hydrophobic pockets in target proteins, while the pyrrolidinyl moiety enhances its solubility and bioavailability. These structural features make it a promising candidate for further drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's efficacy in inhibiting protein-protein interactions involved in inflammatory responses. The results demonstrated a significant reduction in pro-inflammatory cytokines in vitro, suggesting potential applications in treating chronic inflammatory diseases. The study also reported a favorable safety profile, with minimal cytotoxicity observed in human cell lines.

Another recent publication in Bioorganic & Medicinal Chemistry Letters explored the compound's role as a potential anticancer agent. The researchers found that 3-(adamantan-1-yl)-1-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}urea exhibited selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of specific kinase receptors. Mechanistic studies revealed that the compound induces apoptosis via the mitochondrial pathway, making it a candidate for combination therapies with existing chemotherapeutic agents.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of this compound. A 2022 patent application disclosed an improved synthetic route that increases yield while reducing the formation of byproducts. This development is crucial for scaling up production for preclinical and clinical studies.

Despite these promising findings, challenges remain in the development of this compound. Pharmacokinetic studies indicate that while the compound shows good tissue penetration, its metabolic stability requires further optimization. Current research efforts are focused on structural modifications to enhance its half-life without compromising its biological activity.

In conclusion, 3-(adamantan-1-yl)-1-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}urea represents an exciting area of research with multiple therapeutic potentials. Ongoing studies are expected to provide more insights into its clinical applications and possible combination therapies. The compound's unique structural features and demonstrated biological activities make it a valuable subject for continued investigation in the chemical biology and pharmaceutical fields.